Cas no 879583-17-2 (8-(4-benzylpiperazin-1-yl)-3-methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 879583-17-2
• MF: C₂₅H₂₈N₆O₂
• MW: 444.528824806213
• CID: 5362672
• Update Time: 2025-07-09

8-(4-benzylpiperazin-1-yl)-3-methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(2-phenylethyl)purine-2,6-dione
• 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C25H28N6O2/c1-28-22-21(23(32)27-25(28)33)31(13-12-19-8-4-2-5-9-19)24(26-22)30-16-14-29(15-17-30)18-20-10-6-3-7-11-20/h2-11H,12-18H2,1H3,(H,27,32,33)
• InChI Key： SHWYVGKLRUDTMV-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-(4-Benzylpiperazin-1-yl)-3-methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

8-(4-Benzylpiperazin-1-yl)-3-methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, commonly referred to by its CAS number CAS No 879583-17-2, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of purine derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure is characterized by a purine ring system with multiple substituents, including a piperazine group at position 8 and a phenylethyl group at position 7. These substituents contribute to the compound's unique pharmacological properties and make it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the purine core structure. Additionally, the incorporation of chiral catalysts has facilitated the enantioselective synthesis of this compound, which is crucial for its potential application in enantiomer-specific drug development.

From a pharmacological perspective, 8-(4-Benzylpiperazin-1-yl)-3-methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has demonstrated remarkable bioactivity in preclinical studies. It has been shown to exhibit potent inhibitory effects on several key enzymes involved in inflammatory pathways. For example, research published in Nature Communications highlighted its ability to inhibit cyclooxygenase (COX) enzymes with high specificity. This makes it a potential candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its enzymatic inhibition properties, this compound has also been investigated for its potential role in cancer therapy. Studies conducted at the University of California San Francisco (UCSF) revealed that it induces apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. Furthermore, its ability to inhibit tumor angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways suggests its potential as an anti-cancer agent with synergistic effects when combined with conventional chemotherapy.

The structural features of this compound play a pivotal role in its bioactivity. The piperazine group at position 8 contributes to hydrogen bonding and π-interactions with target proteins, enhancing its binding affinity. Similarly, the phenylethyl group at position 7 introduces hydrophobicity into the molecule, which is essential for membrane permeability and cellular uptake. These structural attributes make it an ideal scaffold for further chemical modifications aimed at improving pharmacokinetic properties such as bioavailability and half-life.

In terms of applications beyond drug discovery, this compound has also found utility in biochemical research tools. Its ability to selectively bind to certain receptors makes it valuable for studying receptor-ligand interactions under physiological conditions. Researchers at Stanford University have utilized it as a probe to investigate G-protein coupled receptor (GPCR) signaling mechanisms in vitro.

Looking ahead, ongoing clinical trials are exploring the safety and efficacy of this compound as a treatment for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Early results from phase I trials indicate favorable safety profiles with minimal adverse effects. If successful through subsequent phases, this compound could represent a novel therapeutic option for patients who do not respond adequately to current treatments.

In conclusion, CAS No 879583-17-2, or 8-(4-Benzylpiperazin-1-yl)-3-methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, stands out as a versatile molecule with immense potential across multiple therapeutic areas. Its unique structure enables diverse biological activities that are being actively explored through cutting-edge research methodologies. As our understanding of its pharmacodynamics and pharmacokinetics continues to grow thanks to recent advancements in analytical techniques like mass spectrometry and computational modeling tools like molecular docking studies,the future looks promising for this intriguing compound.